Cas no 166301-22-0 (1,3-Dioxane,5-methyl-2-(2-methylpropyl)-, cis-)

• Product Name: 1,3-Dioxane,5-methyl-2-(2-methylpropyl)-, cis-
• CAS No: 166301-22-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 110733
• Update Time: 2025-04-18

1,3-Dioxane,5-methyl-2-(2-methylpropyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-methyl-2-(2-methylpropyl)-, cis-
• 1,3-Dioxane, 5-methyl-2-(2-methylpropyl)-, cis-

• Inchi： 1S/C9H18O2/c1-7(2)4-9-10-5-8(3)6-11-9/h7-9H,4-6H2,1-3H3/t8-,9+
• InChI Key： MBEPJPZPFKXSPV-DTORHVGOSA-N
• SMILES： O1C[C@@H](C)CO[C@H]1CC(C)C

Computed Properties

• Exact Mass: 158.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• PSA: 18.46000
• LogP: 2.04150